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Compound of Interest

Compound Name: Fmoc-D-Ser(O-propargyl)-OH

Cat. No.: B15379809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental application

of Fmoc-D-Ser(O-propargyl)-OH, a key building block in modern peptide synthesis and

bioconjugation. The information presented herein is intended to supplement, not replace,

institutional safety protocols and a thorough review of a complete Safety Data Sheet (SDS)

from the supplier.

Chemical Identification
Identifier Value

IUPAC Name

(2R)-2-({[(9H-fluoren-9-

yl)methoxy]carbonyl}amino)-3-(prop-2-yn-1-

yloxy)propanoic acid

Synonyms
Fmoc-D-Serine(O-Propargyl); Fmoc-O-

Propargyl-D-Ser-OH

Molecular Formula C21H19NO5

Molecular Weight 365.38 g/mol

CAS Number
Not available for the D-isomer, L-isomer is

1354752-75-2
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Hazard Identification and Safety Summary
Fmoc-D-Ser(O-propargyl)-OH is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. Adherence to standard laboratory

safety practices is essential when handling this compound.

GHS Classification:

Category Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity – Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation
Warning

A complete Safety Data Sheet (SDS) for Fmoc-D-Ser(O-propargyl)-OH was not available in

the public domain at the time of this writing. The information above is based on data from

chemical suppliers and SDS for structurally similar compounds.

Precautionary Measures and Personal Protective
Equipment (PPE)
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Precautionary Statement Code Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P332 + P313
If skin irritation occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.
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P501
Dispose of contents/container to an approved

waste disposal plant.

Recommended PPE:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

ventilation is inadequate or if handling large quantities.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.
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Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid

generating dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. The

recommended storage temperature is 2-8°C.[1] Keep away from incompatible materials such

as strong oxidizing agents.

Experimental Protocols and Applications
Fmoc-D-Ser(O-propargyl)-OH is primarily used in solid-phase peptide synthesis (SPPS) to

introduce a D-serine residue with a propargyl group. This alkyne functionality is a versatile

handle for subsequent modifications via copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC), commonly known as "Click Chemistry."

General Workflow for Fmoc-SPPS Incorporation
The following diagram illustrates the general workflow for incorporating Fmoc-D-Ser(O-
propargyl)-OH into a peptide chain during Fmoc-based solid-phase peptide synthesis.

Resin with N-terminal Fmoc-protected amino acid Fmoc Deprotection
(e.g., 20% piperidine in DMF)

1. Wash
(DMF)

2.
Coupling:

Fmoc-D-Ser(O-propargyl)-OH
+ Activation Reagent (e.g., HBTU/DIPEA)

in DMF

3. Wash
(DMF)

4. Capping (Optional)
(e.g., Acetic Anhydride)

5. Repeat for next amino acid6.

Click to download full resolution via product page

Caption: General workflow for a single coupling cycle in Fmoc-SPPS.

Detailed Protocol for Manual Fmoc-SPPS Coupling
This protocol outlines the manual steps for coupling Fmoc-D-Ser(O-propargyl)-OH to a resin-

bound peptide with a free N-terminal amine.

Resin Preparation: Swell the resin (e.g., Rink Amide resin) in dimethylformamide (DMF) for

at least 30 minutes.
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Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5-10 minutes

to remove the N-terminal Fmoc protecting group. Repeat this step once.

Washing: Thoroughly wash the resin with DMF (3-5 times) to remove residual piperidine and

by-products.

Coupling:

In a separate vessel, dissolve Fmoc-D-Ser(O-propargyl)-OH (3-5 equivalents relative to

the resin loading) in DMF.

Add an activating agent, such as HBTU (3-5 equivalents) and a base, typically

diisopropylethylamine (DIPEA) (6-10 equivalents).

Allow the activation to proceed for a few minutes.

Add the activated amino acid solution to the resin.

Agitate the reaction mixture for 1-2 hours at room temperature.

Washing: Wash the resin with DMF (3-5 times) to remove excess reagents.

Monitoring (Optional): Perform a qualitative test (e.g., Kaiser test) to confirm the completion

of the coupling reaction. If the test is positive (indicating free amines), the coupling step may

need to be repeated.

Capping (Optional): To block any unreacted N-terminal amines, the resin can be treated with

a solution of acetic anhydride and a base (e.g., DIPEA or pyridine) in DMF.

Proceed to the next cycle: Repeat steps 2-7 for the next amino acid in the peptide sequence.

Post-Synthesis Modification via Click Chemistry
The propargyl group on the serine side chain allows for the site-specific attachment of various

molecules (e.g., fluorophores, PEG chains, small molecule drugs) that bear an azide group.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15379809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15379809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide with
-Ser(O-propargyl)-

Conjugated Peptide
(Triazole Linkage)

 

Azide-functionalized Molecule
(e.g., Fluorophore-N3)

 

Cu(I) Catalyst
(e.g., CuSO4, Sodium Ascorbate)

CuAAC Reaction
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Caption: Schematic of CuAAC ("Click Chemistry") modification of the peptide.

Toxicological Information
Detailed toxicological data for Fmoc-D-Ser(O-propargyl)-OH is not readily available. The GHS

classification suggests the following potential health effects:

Acute Oral Toxicity: Harmful if swallowed.

Skin Irritation: Causes skin irritation upon direct contact.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause irritation to the respiratory tract upon inhalation of dust.

No information is available regarding carcinogenicity, mutagenicity, or reproductive toxicity. As

with any chemical for which toxicological data is limited, it should be handled with a high

degree of caution.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.
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Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,

CO2) and nitrogen oxides (NOx).

Hazardous Polymerization: Will not occur.

This technical guide is intended for informational purposes only and should be used in

conjunction with official safety documentation and established laboratory safety procedures.

Always consult the Safety Data Sheet provided by the manufacturer before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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